molecular formula C9H19N B8480162 3,3-Dipropylazetidine

3,3-Dipropylazetidine

Cat. No.: B8480162
M. Wt: 141.25 g/mol
InChI Key: AZLDINFWZADQLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dipropylazetidine is a four-membered heterocyclic amine featuring two propyl substituents at the 3-position of the azetidine ring.

Properties

Molecular Formula

 C9H19N

Molecular Weight

 141.25 g/mol

IUPAC Name

 3,3-dipropylazetidine

InChI

 InChI=1S/C9H19N/c1-3-5-9(6-4-2)7-10-8-9/h10H,3-8H2,1-2H3

InChI Key

 AZLDINFWZADQLF-UHFFFAOYSA-N

Canonical SMILES

 CCCC1(CNC1)CCC

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison focuses on azetidine derivatives and structurally analogous amines, leveraging data from the provided evidence (primarily and ).

2.1 Structural and Functional Analogues
Compound Name Structure/Substituents Key Properties (Experimental Data) Similarity Index (vs. 3,3-Dipropylazetidine) Source
3,3-Difluoroazetidine Hydrochloride Azetidine with two fluorine atoms at 3-position High polarity, reduced lipophilicity; used in peptide mimicry. Purity: >98% (HPLC). 0.81 (structural similarity)
3-Fluoroazetidine Hydrochloride Single fluorine at 3-position Intermediate polarity; used in CNS drug candidates. Synthesized via nucleophilic substitution. 0.81 (structural similarity)
2,2-Difluorocyclopropylamine HCl Cyclopropane with two fluorines Enhanced ring strain; limited metabolic stability. Similarity based on amine group and fluorination. 0.65 (functional similarity)
Tizanidine-related compounds (A, B, C) Varied substituents on thiazole ring Pharmacologically active as muscle relaxants; separation methods critical for API purity. N/A (pharmacological analogy)
2.3 Pharmacological Relevance
  • Tizanidine analogs () highlight the importance of nitrogen-containing heterocycles in drug design.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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